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This technical guide provides a comprehensive overview of the manufacturing process for

samarium-cobalt (SmCo) permanent magnets, intended for researchers, scientists, and

professionals in drug development who may utilize these materials in advanced applications.

The guide details the production from raw materials to the final magnetized product, outlines

key experimental protocols for characterization, and presents quantitative data in structured

tables.

Introduction to Samarium-Cobalt Magnets
Samarium-cobalt magnets are a class of rare-earth permanent magnets known for their high

magnetic strength, exceptional thermal stability, and strong resistance to demagnetization and

corrosion.[1][2] These characteristics make them suitable for demanding applications in

aerospace, military, and medical fields. SmCo magnets are primarily available in two main

series: SmCo5 and Sm2Co17, distinguished by their stoichiometric ratios of samarium to cobalt

and their resulting magnetic properties.[1][2] The Sm2Co17 series, with a higher maximum

energy product and operating temperature, has largely superseded the SmCo5 type in most

applications.[2]

The Manufacturing Process of Sintered SmCo
Magnets

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 12 Tech Support

https://www.benchchem.com/product/b15175118?utm_src=pdf-interest
https://www.stanfordmagnets.com/a-detailed-guide-on-the-samarium-cobalt-magnet.html
https://www.magnetexpert.com/magnetic-properties-of-samarium-cobalt-magnets
https://www.stanfordmagnets.com/a-detailed-guide-on-the-samarium-cobalt-magnet.html
https://www.magnetexpert.com/magnetic-properties-of-samarium-cobalt-magnets
https://www.magnetexpert.com/magnetic-properties-of-samarium-cobalt-magnets
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15175118?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


The predominant manufacturing method for producing high-performance SmCo magnets is a

powder metallurgy process involving sintering.[3] This method allows for the creation of dense,

homogenous magnets with precisely controlled magnetic properties. An alternative, less

common method is bonding, where the magnet powder is mixed with a polymer binder.[4][5]

Bonded magnets offer greater design flexibility but exhibit lower magnetic properties compared

to their sintered counterparts.[4]

The manufacturing workflow for sintered SmCo magnets can be broken down into the following

key stages:
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Raw Material & Alloy Preparation

Powder Preparation

Pressing & Sintering

Heat Treatment & Finishing

1. Raw Material Preparation
(High-Purity Sm, Co, Fe, Cu, Zr)

2. Vacuum Induction Melting
(1300-1500°C in Argon)

3. Ingot Casting
(Water-cooled mold)

4. Crushing & Milling
(Jet or Ball Milling)

Fine Powder (1-5 microns)

5. Pressing
(Die or Isostatic Pressing

in a Magnetic Field)

6. Sintering
(1100-1250°C in Vacuum/Argon)

7. Solution Annealing
(800-1200°C)

8. Aging
(350-900°C with controlled cooling)

9. Machining & Grinding
(Diamond tools with coolant)

10. Magnetization
(High external magnetic field)

Click to download full resolution via product page

Caption: Sintered SmCo Magnet Manufacturing Workflow.
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Raw Material Preparation and Alloying
The manufacturing process begins with the selection of high-purity raw materials. The primary

constituents are samarium and cobalt, with additions of iron (Fe), copper (Cu), and zirconium

(Zr) for the Sm2Co17 series to enhance magnetic properties.[5][6] The precise composition is

critical and varies depending on the desired grade of the final magnet. These materials are

carefully weighed and melted in a vacuum induction furnace at temperatures ranging from

1300°C to 1500°C.[6] The melting is performed in an inert argon atmosphere to prevent

oxidation of the reactive rare-earth elements.[4] The molten alloy is then cast into molds and

rapidly cooled with water to form ingots.[4]

Powder Preparation
The cast ingots are brittle and are subsequently crushed and milled into a fine powder.[4]

Common milling techniques include jet milling and ball milling, which reduce the particle size to

a range of 1 to 5 microns.[6] An alternative method, known as hydrogen decrepitation, can also

be used. In this process, the ingot is exposed to hydrogen gas, which is absorbed by the alloy,

causing it to expand and break apart into a fine powder.

Pressing and Magnetic Alignment
The fine powder is then pressed into the desired shape. This is a critical step where the

magnetic anisotropy of the final magnet is established. The powder is compacted in a die in the

presence of a strong external magnetic field.[4] This field aligns the crystallographic easy-axis

of the powder particles, which is the preferred direction of magnetization. Two common

pressing methods are:

Die Pressing: The powder is pressed in a rigid die.

Isostatic Pressing: The powder is placed in a flexible mold and subjected to equal pressure

from all directions.[1]

The resulting "green" compact is fragile and has no significant magnetic properties at this

stage.
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Sintering is a high-temperature process that fuses the powder particles together to form a

dense, solid magnet. The green compacts are heated in a vacuum or inert gas furnace to

temperatures between 1100°C and 1250°C for 1 to 4 hours.[6][7] This temperature is below the

melting point of the alloy but high enough to cause the particles to bond. For Sm2Co17 alloys,

additives create a low-melting eutectic phase that aids in the liquid-phase sintering process,

promoting densification.[6] The density of the magnet after sintering is typically over 95% of its

theoretical density.[8]

Heat Treatment
Following sintering, a multi-stage heat treatment process is crucial for developing the final

magnetic properties, particularly the coercivity.[6] This typically involves:

Solution Annealing: The sintered magnets are heated to a high temperature, typically

between 800°C and 1200°C, to dissolve and homogenize the different phases within the

material.[6]

Aging: The magnets are then aged at a lower temperature, ranging from 350°C to 900°C,

with a controlled cooling rate.[6] This step precipitates a fine cellular microstructure of

SmCo5 and Sm2Co17 phases, which is essential for the high coercivity of Sm2Co17

magnets.

The specific temperatures and durations of the heat treatment cycles are proprietary to each

manufacturer and are tailored to achieve the desired magnetic properties for a specific grade.

Machining and Finishing
Sintered SmCo magnets are very hard and brittle, making them susceptible to chipping and

cracking.[1] Machining to final dimensions and tolerances must be performed using diamond

grinding tools with a generous supply of water-based coolant to prevent thermal shock and

ignition of the flammable dust.[4][7] Due to their inherent corrosion resistance, SmCo magnets

generally do not require a protective coating, although a nickel coating may be applied in some

cases for Sm2Co17 magnets used in high-humidity environments.[2][6]

Magnetization
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The final step is to magnetize the machined magnet. This requires a very strong external

magnetic field, typically applied via a pulse magnetizer.[1] The magnet is placed in a fixture,

and a high-current pulse is sent through a coil, generating a magnetic field sufficient to saturate

the material.

Quantitative Data
The following tables summarize the typical compositions and physical and magnetic properties

of various grades of SmCo magnets.

Table 1: Typical Composition of SmCo Magnet Alloys
Magnet
Type

Samarium
(Sm) (wt%)

Cobalt (Co)
(wt%)

Iron (Fe)
(wt%)

Copper (Cu)
(wt%)

Zirconium
(Zr) (wt%)

SmCo5 34-37 Balance - - -

Sm2Co17 23-28 Balance 14-17 5-7 2-3

Note: Compositions can vary between manufacturers and specific grades.

Table 2: Physical Properties of Sintered SmCo Magnets
Property SmCo5 Sm2Co17

Density (g/cm³) 8.2 - 8.4 8.3 - 8.5

Vickers Hardness (HV) 500 - 600 500 - 600

Curie Temperature (°C) 700 - 750 800 - 850

Maximum Operating Temp.

(°C)
250 300 - 350

[Source: 11]

Table 3: Magnetic Properties of Commercial SmCo
Magnet Grades
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Grade
Remanence
(Br) (kG)

Coercive
Force (Hcb)
(kOe)

Intrinsic
Coercive
Force (Hci)
(kOe)

Max. Energy
Product
(BH)max
(MGOe)

SmCo16 (1:5) 8.1 - 8.5 8.3 23 14 - 16

SmCo18 (1:5) 8.5 - 9.0 8.8 23 16 - 18

SmCo20 (1:5) 9.0 - 9.4 9.1 23 19 - 21

SmCo22 (1:5) 9.2 - 9.6 9.4 23 20 - 22

SmCo24 (1:5) 9.6 - 10.0 9.7 23 22 - 24

SmCo26 (2:17) 10.2 - 10.8 9.5 17 24 - 27

SmCo28 (2:17) 10.5 - 11.2 9.8 18 26 - 29

SmCo30 (2:17) 10.8 - 11.4 10.1 15 28 - 31

SmCo32 (2:17) 11.0 - 11.6 10.4 12 30 - 33

[Source: 5, 9, 12]

Experimental Protocols
The characterization of the magnetic properties of SmCo magnets is crucial for quality control

and research and development. The primary experimental technique is the use of a

hysteresigraph.

Hysteresigraph Measurement of Magnetic Properties
Objective: To measure the key magnetic properties of a SmCo magnet, including remanence

(Br), coercivity (Hc), intrinsic coercivity (Hci), and maximum energy product ((BH)max).

Standard: This procedure is based on the principles outlined in ASTM A977/A977M - Standard

Test Method for Magnetic Properties of High-Coercivity Permanent Magnet Materials Using

Hysteresigraphs.

Apparatus:
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Hysteresigraph: Consists of an electromagnet to generate a controlled magnetic field, a

power supply, search coils to measure the magnetic flux, a fluxmeter, and control and data

acquisition software.[9]

Sample holder.

Pulse magnetizer (for initial saturation of rare-earth magnets).[9]

Procedure:

Sample Preparation:

A representative sample of the magnet is machined into a standard shape, typically a

cylinder or a prism with a uniform cross-section.

The dimensions of the sample are precisely measured to calculate its volume and

demagnetization factor.

For rare-earth magnets like SmCo, the sample is first magnetized to saturation using a

high-field pulse magnetizer.[9]

Measurement Setup:

The saturated magnet sample is placed inside the search coil, which is then positioned

between the poles of the hysteresigraph's electromagnet.[9]

The electromagnet poles are brought into contact with the sample to create a closed

magnetic circuit.

Data Acquisition:

The hysteresigraph software controls the power supply to the electromagnet, sweeping

the applied magnetic field (H) through a complete cycle. The field is increased to a

maximum positive value, then decreased to a maximum negative value, and finally

brought back to the maximum positive value.

The search coil detects the change in magnetic flux (Φ) within the sample as the applied

field changes. The fluxmeter integrates the voltage induced in the search coil to determine
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the magnetic flux.

The software records the corresponding values of the applied magnetic field (H) and the

magnetic induction (B) (calculated from the magnetic flux and the sample's cross-sectional

area) to generate the B-H hysteresis loop. The intrinsic magnetization (M) versus H loop

can also be determined.

Data Analysis:

From the second quadrant of the B-H loop (the demagnetization curve), the following

parameters are determined:

Remanence (Br): The magnetic induction remaining in the magnet after the applied

magnetic field is removed (H=0).

Coercivity (Hc): The intensity of the applied magnetic field required to reduce the

magnetic induction of the magnet to zero.

Maximum Energy Product ((BH)max): The point on the demagnetization curve where

the product of B and H is at its maximum. This represents the maximum amount of

magnetic energy stored in the magnet.

From the M-H loop, the intrinsic coercivity (Hci) is determined, which is the applied

magnetic field required to reduce the magnetization of the material to zero.
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Hysteresigraph Measurement Workflow

1. Sample Preparation
(Machining & Saturation)

2. Measurement Setup
(Place sample in hysteresigraph)

3. Data Acquisition
(Sweep magnetic field, measure flux)

4. Data Analysis
(Determine Br, Hc, (BH)max, Hci)

Click to download full resolution via product page

Caption: Hysteresigraph Measurement Experimental Workflow.

Conclusion
The manufacturing of samarium-cobalt magnets is a complex, multi-stage process that requires

precise control over composition and processing parameters to achieve the desired high-

performance magnetic properties. The powder metallurgy route, particularly sintering followed

by a carefully controlled heat treatment, is the standard method for producing these robust

permanent magnets. Rigorous characterization, primarily through hysteresigraph

measurements, is essential for ensuring the quality and performance of the final product. This

guide provides a foundational understanding of these processes for scientists and researchers

who may leverage the unique properties of SmCo magnets in their respective fields.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 11 / 12 Tech Support

https://www.benchchem.com/product/b15175118?utm_src=pdf-custom-synthesis
https://www.stanfordmagnets.com/a-detailed-guide-on-the-samarium-cobalt-magnet.html
https://www.magnetexpert.com/magnetic-properties-of-samarium-cobalt-magnets
https://www.femag.com/Sintered-Samarium-Cobalt-Magnets-SmCo/
https://www.stanfordmagnets.com/how-are-samarium-cobalt-magnets-made.html
https://www.first4magnets.com/blog/how-are-samarium-cobalt-magnets-made/
https://hsmagnet.com/magnetic-materials/smco-magnets/
https://www.albmagnets.com/blog/magnet-manufacturing-process-step-by-step-guide-to-how-magnets-are-made-2025.html
https://www.albmagnets.com/blog/magnet-manufacturing-process-step-by-step-guide-to-how-magnets-are-made-2025.html
https://www.magnet-sdm.com/sintering/
https://www.arnoldmagnetics.com/wp-content/uploads/2017/10/FINAL_Tech-Library_Tech-Notes_Hysteresis-Loop.pdf
https://www.benchchem.com/product/b15175118#samarium-cobalt-magnet-manufacturing-process-overview
https://www.benchchem.com/product/b15175118#samarium-cobalt-magnet-manufacturing-process-overview
https://www.benchchem.com/product/b15175118#samarium-cobalt-magnet-manufacturing-process-overview
https://www.benchchem.com/product/b15175118#samarium-cobalt-magnet-manufacturing-process-overview
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b15175118?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15175118?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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